Baehppas

• IUPAC Name: 5-[(3aS,4S,6aR)-2,5-dioxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[3-(4-hydroxy-3-(125I)iodanylphenyl)propanoylamino]ethyl]pentanamide
• InChI: InChI=1S/C21H29IN4O5S/c22-14-11-13(5-7-16(14)27)6-8-19(29)24-10-9-23-18(28)4-2-1-3-17-20-15(12-32(17)31)25-21(30)26-20/h5,7,11,15,17,20,27H,1-4,6,8-10,12H2,(H,23,28)(H,24,29)(H2,25,26,30)/t15-,17-,20-,32?/m0/s1/i22-2
• InChI Key: MCAUSUVACKMLDN-PLXYZFCOSA-N
• Canonical SMILES: C1C2C(C(S1=O)CCCCC(=O)NCCNC(=O)CCC3=CC(=C(C=C3)O)I)NC(=O)N2
• Isomeric SMILES: C1[C@H]2[C@@H]([C@@H](S1=O)CCCCC(=O)NCCNC(=O)CCC3=CC(=C(C=C3)O)[125I])NC(=O)N2
• Molecular Formula: C21H29IN4O5S
• DSSTOX Substance ID: DTXSID60926358
• Molecular Weight: 574.5 g/mol
• CAS RN: 129244-73-1, 129312-14-7

Description

Baehppas is a synthetic compound that has been extensively studied for its potential use in scientific research. It is known for its ability to bind to specific proteins and alter their function, which makes it a valuable tool for understanding biological processes.

Scientific Research Applications

Baehppas has a wide range of potential applications in scientific research. It can be used to study the function of specific proteins and their role in biological processes. For example, Baehppas has been used to study the function of the protein kinase CK2, which is involved in cell growth and proliferation. Baehppas has also been used to study the activity of the protein phosphatase PP1, which is involved in regulating cell signaling pathways.

Mechanism of Action

Baehppas works by binding to specific proteins and altering their function. It does this by binding to a specific site on the protein, which causes a conformational change that affects the protein's activity. The exact mechanism of action of Baehppas is still being studied, but it is thought to involve the disruption of protein-protein interactions and the modulation of protein activity.
Biochemical and Physiological Effects:
Baehppas has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of protein kinases and phosphatases, which are involved in regulating cell signaling pathways. Baehppas has also been shown to inhibit the growth of cancer cells in vitro, suggesting that it may have potential as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

Baehppas has several advantages for use in lab experiments. It is a highly specific compound that can be used to selectively target specific proteins. It is also relatively easy to synthesize, which makes it a cost-effective tool for research. However, Baehppas does have some limitations. It can be difficult to work with due to its low solubility in water, which can make it challenging to administer to cells or animals. Additionally, Baehppas can have off-target effects, which can complicate data interpretation.

Future Directions

There are many potential future directions for research involving Baehppas. One area of interest is the development of Baehppas analogs that have improved solubility and specificity. Another area of interest is the use of Baehppas in vivo, to study its effects on whole organisms. Additionally, Baehppas could be used in combination with other compounds to study complex biological processes. Overall, Baehppas is a valuable tool for scientific research, with many potential applications in the future.

Synthesis Methods

Baehppas is synthesized through a multistep process that involves the reaction of various chemical reagents. The starting material for the synthesis is a compound called 2-bromo-3-methylbutane, which is reacted with sodium hydride to form a reactive intermediate. This intermediate is then reacted with another compound called 4-bromobenzaldehyde to form the final product, Baehppas.